Cas no 30269-23-9 (2-Butanone, 3,3-dimethyl-1-(1-piperidinyl)-)

• Product Name: 2-Butanone, 3,3-dimethyl-1-(1-piperidinyl)-
• CAS No: 30269-23-9
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 1445264
• PubChem ID: 418363
• Update Time: 2025-04-20

2-Butanone, 3,3-dimethyl-1-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3,3-dimethyl-1-(1-piperidinyl)-
• 3,3-dimethyl-1-piperidin-1-ylbutan-2-one
• AKOS008964038
• DTXSID60329204
• NCIOpen2_006438
• 30269-23-9

• Inchi： 1S/C11H21NO/c1-11(2,3)10(13)9-12-7-5-4-6-8-12/h4-9H2,1-3H3
• InChI Key： USQNPHHOUNBWGO-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)CN1CCCCC1

Computed Properties

• Exact Mass: 183.16243
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31